Cas no 111917-57-8 (1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl-)

111917-57-8 structure
Product name:1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl-
1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl-
- 111917-57-8
- 1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl-
- 2-(2-Hydroxypropan-2-yl)-5-methylbenzene-1,4-diol
-
- Inchi: InChI=1S/C10H14O3/c1-6-4-9(12)7(5-8(6)11)10(2,3)13/h4-5,11-13H,1-3H3
- InChI Key: NEYYQMURWFWLNQ-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1O)C(C)(C)O)O
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69
1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl- Related Literature
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Alexander S. Henderson,John F. Bower,M. Carmen Galan Org. Biomol. Chem., 2016,14, 4008-4017
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
111917-57-8 (1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl-) Related Products
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